2-Bromo-3-(2-chlorophenyl)propanoic acid
Overview
Description
2-Bromo-3-(2-chlorophenyl)propanoic acid is a chemical compound with the molecular formula C9H8BrClO2 . It has an average mass of 263.516 Da and a monoisotopic mass of 261.939606 Da . This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of 2-Bromo-3-(2-chlorophenyl)propanoic acid consists of a propanoic acid backbone with a bromine atom on the second carbon and a 2-chlorophenyl group on the third carbon .Scientific Research Applications
Chiral Separation and Enantiorecognition
- The chiral separation of racemic 2-(chlorophenyl)propanoic acids, including 2-(2-chlorophenyl)propanoic acids, was studied using countercurrent chromatography with hydroxypropyl-β-cyclodextrin as a chiral additive. This research explored the influence of chlorine substituents on enantioseparation and enantiorecognition, highlighting the significance of forming stable inclusion complexes for successful chiral separation (Yang Jin et al., 2019).
Synthesis of Enantiomerically Pure Compounds
- A synthesis process was developed for enantiomerically pure compounds starting from derivatives similar to 2-bromo-3-(2-chlorophenyl)propanoic acid. This process involved several steps including resolution by crystallizations, highlighting the compound's utility in producing enantiomerically pure chemicals (Shuo Zhang et al., 2014).
Reactivity Studies
- The reactivity of compounds structurally related to 2-bromo-3-(2-chlorophenyl)propanoic acid has been explored. For instance, studies on 3-(trichlorogermyl)propanoic acid and its derivatives demonstrated unique reactivity properties, providing insights into the chemical behavior of such halogenated propanoic acids (Z. Qiang et al., 2010).
Derivative Synthesis and Electronic Properties
- Research has been conducted on synthesizing derivatives of compounds like 2-bromo-3-(2-chlorophenyl)propanoic acid and studying their electronic and non-linear optical properties. This work is crucial for understanding the potential applications of these compounds in electronic materials (Usman Nazeer et al., 2020).
Isotope Labeling for Radiopharmaceuticals
- The synthesis of carbon-14 labeled derivatives of similar compounds has been explored for use in radiopharmaceuticals. This research is significant for the development of new diagnostic tools in medicine (D. Dischino et al., 2003).
Antimicrobial and Antitubercular Activity
- Some derivatives of 2-bromo-3-(2-chlorophenyl)propanoic acid have been synthesized and screened for their antimicrobial and antitubercular activities. This indicates potential applications in developing new pharmaceutical agents (K. Popat et al., 2004).
properties
IUPAC Name |
2-bromo-3-(2-chlorophenyl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrClO2/c10-7(9(12)13)5-6-3-1-2-4-8(6)11/h1-4,7H,5H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZALCDYHCUTVEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(C(=O)O)Br)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40295312 |
Source
|
| Record name | 2-bromo-3-(2-chlorophenyl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40295312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.51 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-3-(2-chlorophenyl)propanoic acid | |
CAS RN |
90725-44-3 |
Source
|
| Record name | NSC101129 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=101129 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-bromo-3-(2-chlorophenyl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40295312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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